Cas no 1423612-80-9 (ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate)

• Product Name: ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate
• CAS No: 1423612-80-9
• MF: C₁₉H₁₆Cl₂N₄O₃
• MW: 419.261342048645
• CID: 6506057
• PubChem ID: 71904404
• Update Time: 2025-10-29

ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate
• AKOS034080829
• ethyl 4-[(3,6-dichloropyridine-2-carbonyl)amino]-2-methyl-1H-1,5-benzodiazepine-3-carboxylate
• Z29252456
• EN300-26620999
• 1423612-80-9

• Inchi： 1S/C19H16Cl2N4O3/c1-3-28-19(27)15-10(2)22-12-6-4-5-7-13(12)23-17(15)25-18(26)16-11(20)8-9-14(21)24-16/h4-9,22H,3H2,1-2H3,(H,23,25,26)
• InChI Key： HTUAWIAICYWKBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1C(C(=O)OCC)=C(C)NC2C=CC=CC=2N=1)=O)Cl

Computed Properties

• Exact Mass: 418.0599458g/mol
• Monoisotopic Mass: 418.0599458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.7Ų

Additional information on ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate

Comprehensive Overview of ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate (CAS No. 1423612-80-9)

The compound ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate (CAS No. 1423612-80-9) is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the benzodiazepine class, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential applications in drug discovery and crop protection.

One of the most searched questions related to benzodiazepine derivatives is their role in modern medicine. While this specific compound is not yet widely studied, its structural similarity to other bioactive 1,5-benzodiazepines suggests potential pharmacological properties. The presence of the 3,6-dichloropyridine moiety is particularly noteworthy, as chlorinated pyridines often exhibit enhanced bioactivity and stability, making them valuable in both pharmaceutical and agrochemical applications.

From a chemical perspective, ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate combines multiple functional groups that contribute to its reactivity and potential utility. The ethyl carboxylate group provides an ester functionality that can be modified or hydrolyzed, offering versatility in synthetic applications. Meanwhile, the 2-methyl substitution on the benzodiazepine ring may influence the compound's conformational stability and binding affinity to biological targets.

Recent trends in chemical research highlight the growing demand for heterocyclic compounds with multiple nitrogen atoms, as they often demonstrate improved bioavailability and target specificity. This aligns perfectly with the structure of CAS 1423612-80-9, which contains both pyridine and benzodiazepine nitrogen systems. Such compounds are frequently searched in relation to "nitrogen-rich pharmaceuticals" and "multi-target drug design," reflecting current interests in the pharmaceutical industry.

The synthesis of ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate typically involves multi-step organic reactions, with researchers often searching for "efficient synthetic routes to benzodiazepine derivatives." The compound's dichloropyridine component can be introduced through palladium-catalyzed coupling reactions or nucleophilic aromatic substitution, methods that are currently hot topics in medicinal chemistry forums and publications.

In the context of agrochemical applications, compounds containing both benzodiazepine and chlorinated pyridine structures have shown promise as potential pesticides or plant growth regulators. This has led to increased searches for "novel benzodiazepine agrochemicals" and "chloropyridine-containing crop protection agents." While specific data on CAS 1423612-80-9 in this regard may be limited, its structural features suggest it could be a candidate for such applications.

From a drug discovery perspective, the 1,5-benzodiazepine scaffold is known to interact with various biological targets, including GABA receptors and protein kinases. This has generated significant search traffic for "benzodiazepine-based drug candidates" and "small molecule kinase inhibitors." The specific substitution pattern of ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate may offer unique binding properties worth investigating in these contexts.

Analytical characterization of CAS 1423612-80-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are common search terms among researchers working with novel organic compounds. The compound's relatively high molecular weight and multiple functional groups present interesting challenges and opportunities for analytical method development, a topic frequently discussed in chemical forums.

The stability and storage conditions of ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate are practical concerns for researchers, leading to searches for "handling benzodiazepine derivatives" and "storage of nitrogen heterocycles." While specific stability data may require experimental determination, general guidelines for similar compounds suggest protection from moisture and light, with recommended storage at controlled temperatures.

As research into multi-functional heterocyclic compounds continues to expand, CAS 1423612-80-9 represents an interesting case study in molecular design. Its combination of benzodiazepine and dichloropyridine moieties offers multiple points for structural modification, making it a potential scaffold for combinatorial chemistry approaches - a topic generating significant interest in drug discovery circles.

Future research directions for ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate might explore its biological activity profile, metabolic stability, and potential therapeutic applications. These areas align with current search trends focusing on "structure-activity relationships of benzodiazepines" and "optimization of heterocyclic drug candidates," indicating sustained interest in compounds with this structural class.

In conclusion, ethyl 4-(3,6-dichloropyridine-2-amido)-2-methyl-1H-1,5-benzodiazepine-3-carboxylate (CAS No. 1423612-80-9) represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and the growing interest in nitrogen-containing heterocycles ensure that this compound will remain relevant in chemical research and development discussions for the foreseeable future.